Cas no 1448870-03-8 (5-bromo-4-methoxy-N-methyl-2-Pyrimidinamine)

• Product Name: 5-bromo-4-methoxy-N-methyl-2-Pyrimidinamine
• CAS No: 1448870-03-8
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• CID: 2135851
• Update Time: 2023-11-19

5-bromo-4-methoxy-N-methyl-2-Pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-methoxy-N-methyl-2-Pyrimidinamine
• LKKJSJZLSKYQSI-UHFFFAOYSA-N
• 5-bromo-4-methoxy-N-methylpyrimidin-2-amine
• 5-Bromo-4-methoxy-pyrimidin-2-yl-methyl-amine
• 2-Pyrimidinamine, 5-bromo-4-methoxy-N-methyl-
• (5-Bromo-4-methoxy-pyrimidin-2-yl)-methyl-amine
• CID 80859278

• Inchi： 1S/C6H8BrN3O/c1-8-6-9-3-4(7)5(10-6)11-2/h3H,1-2H3,(H,8,9,10)
• InChI Key： LKKJSJZLSKYQSI-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1OC)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Topological Polar Surface Area: 47

Experimental Properties

• Density: 1.608±0.06 g/cm3(Predicted)
• Boiling Point: 318.5±45.0 °C(Predicted)
• pka: 3.95±0.10(Predicted)